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Compound of Interest

Compound Name: Dimethyl sebacate

Cat. No.: B1680942

An In-depth Technical Guide to Dimethyl Sebacate: Chemical Structure, Properties, and
Synthetic Applications

Introduction

Dimethyl sebacate, a diester of sebacic acid, is a versatile organic compound with significant
applications in the chemical industry. It serves as a crucial intermediate in the synthesis of
various polymers and stabilizers, and also finds use as a plasticizer and solvent.[1][2][3] This
guide provides a comprehensive overview of its chemical identity, physicochemical properties,
and key synthetic methodologies for professionals in research, and drug development.

Chemical Structure and IUPAC Name

The chemical structure of dimethyl sebacate consists of a ten-carbon aliphatic chain with
methoxycarbonyl groups at both ends. Its IUPAC name is dimethyl decanedioate.[2][4][5] The
molecule is achiral.[3]

e Molecular Formula: C12H2204[1][3][5][6]
e SMILES: COC(=0)CCCCCCCCC(=0)0CJ[2][3]

e InChl: INChl=1S/C12H2204/c1-15-11(13)9-7-5-3-4-6-8-10-12(14)16-2/h3-10H2,1-2H3[2][5]

Physicochemical Properties
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Dimethyl sebacate is a colorless, oily liquid or a white solid at ambient temperature,
depending on its purity and the surrounding temperature.[6][7] A summary of its key
quantitative properties is presented in Table 1.

Property Value Unit
Molecular Weight 230.30 g/mol
Melting Point 26.3-31 °C
Boiling Point 288 (at 101.3 hPa) °C
Density 0.99 (at 20°C) g/cm3
Vapor Pressure 0.0008 (at 25°C) hPa
Water Solubility 301 (at 20°C) mg/L
Flash Point 157 °C

Log Kow (Octanol-Water 338
Partition Coefficient) '

Table 1. Physicochemical
properties of dimethyl
sebacate.[6][7]

Experimental Protocols
Synthesis of Dimethyl Sebacate via Esterification

Dimethyl sebacate is primarily synthesized through the esterification of sebacic acid with
methanol.[2] This reaction is typically acid-catalyzed.

Objective: To synthesize dimethyl sebacate from sebacic acid and methanol using a solid acid
catalyst.

Materials:

e Sebacic acid
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e Methanol

e Solid acid catalyst (e.g., strongly acidic ion exchange resin or sulfonated carbon)[6]
e Sodium carbonate solution

» Melting kettle with heating jacket

« Esterification kettle with stirrer and heating

 Distillation apparatus

Procedure:

o Melting of Sebacic Acid: Solid sebacic acid is added to a melting kettle. The kettle is heated
using a heating jacket to a temperature of 130-150°C until the sebacic acid is completely
molten.[6]

« Esterification - Stage 1: The molten sebacic acid is transferred to an esterification kettle.
Methanol and the solid acid catalyst are added. The mixture is stirred and heated to a
temperature of 70-85°C for 3-4 hours.[6] During this stage, the esterification reaction begins.

o Removal of Byproducts: After the first stage of esterification, the temperature is raised to
90°C to evaporate and remove the water and excess methanol from the reaction mixture.[6]

 Esterification - Stage 2: The reaction temperature is then increased to 110-140°C to drive the
esterification to completion.[6]

» Neutralization: The crude product is cooled and then neutralized with a sodium carbonate
solution to remove any remaining acidic catalyst and unreacted sebacic acid.[6]

 Purification: The neutralized product is purified by rectification (distillation under reduced
pressure) to obtain high-purity dimethyl sebacate.[2][3]

Applications and Synthetic Workflows

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://patents.google.com/patent/CN113443983B/en
https://patents.google.com/patent/CN113443983B/en
https://patents.google.com/patent/CN113443983B/en
https://patents.google.com/patent/CN113443983B/en
https://patents.google.com/patent/CN113443983B/en
https://patents.google.com/patent/CN113443983B/en
https://www.benchchem.com/product/b1680942?utm_src=pdf-body
https://www.atamanchemicals.com/dimethyl-sebacate_u24865/
https://www.atamanchemicals.com/dimethyl-sebacate-dms_u24572/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Intermediate for Hindered Amine Light Stabilizers
(HALS)

A primary application of dimethyl sebacate is as a key intermediate in the synthesis of
Hindered Amine Light Stabilizers (HALS).[1][2][6] HALS are crucial additives in plastics and
coatings to protect against photodegradation.[2] The synthesis of a common HALS, such as
one derived from 2,2,6,6-tetramethyl-4-piperidinol, involves the transesterification of dimethyl
sebacate.[S]

[Dimethyl Sebacate)

S

Polycondensation Hindered Amine
Light Stabilizer

2,2,6,6-Tetramethyl-
4-piperidinol ) r—--—--

Transesterification Reaction

Catalyst
(e.g., Dibutyltin oxide)

Click to download full resolution via product page

Caption: Workflow for the synthesis of a Hindered Amine Light Stabilizer (HALS) via
transesterification of dimethyl sebacate.

Plasticizers and Solvents

Dimethyl sebacate is also utilized as a plasticizer for various resins, including cellulosic resins,
vinyl resins, and synthetic rubbers.[1] Its properties make it an effective softening agent and
solvent in these applications.[1][6]

Relevance in Drug Development

While not a common pharmaceutical excipient, the principles underlying the chemistry of
dimethyl sebacate are relevant to drug development. As a long-chain aliphatic diester, it
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shares structural similarities with biodegradable polymers used in drug delivery systems. The
ester linkages can be designed to be hydrolytically or enzymatically cleaved, allowing for
controlled release of an active pharmaceutical ingredient. Further research could explore the
potential of sebacic acid-based polyesters, for which dimethyl sebacate is a precursor, in
creating novel biocompatible and biodegradable drug carriers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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